N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide

• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol
• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)-4-methylbenzamide
• InChI: InChI=1S/C18H19ClN2O2/c1-13-2-4-14(5-3-13)18(22)20-15-6-7-17(16(19)12-15)21-8-10-23-11-9-21/h2-7,12H,8-11H2,1H3,(H,20,22)
• InChI Key: GTHVIIUSEWQUFT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)Cl

Description

N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide, also known as MLN8054, is a small molecule inhibitor of the Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a critical role in cell division, spindle assembly, and mitosis. The overexpression of Aurora A kinase has been linked to various types of cancer, making it an attractive target for cancer therapy.

Mechanism of Action

N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide inhibits the activity of Aurora A kinase by binding to the ATP-binding site of the enzyme. Aurora A kinase is involved in the regulation of mitotic spindle formation and chromosome segregation, and its inhibition by N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide leads to mitotic defects and cell death.
Biochemical and Physiological Effects:
The inhibition of Aurora A kinase by N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide results in several biochemical and physiological effects, including the disruption of mitotic spindle assembly, the induction of mitotic arrest, and the activation of the spindle assembly checkpoint. N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide also induces apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide is its specificity for Aurora A kinase, which reduces the risk of off-target effects. However, N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide has a relatively short half-life, which limits its efficacy in vivo. Additionally, the use of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide in combination with other anti-cancer agents may increase the risk of toxicity.

Future Directions

Future research on N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide could focus on the development of more potent and selective inhibitors of Aurora A kinase. Additionally, the combination of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide with other anti-cancer agents could be explored to enhance its efficacy. The use of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide in combination with targeted therapies could also be investigated to improve the treatment of cancer. Finally, the potential use of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide as a diagnostic tool for the detection of Aurora A kinase overexpression in cancer could be explored.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide involves several steps, including the condensation of 3-chloro-4-(4-morpholinyl)aniline with 4-methylbenzoyl chloride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide has been extensively studied for its potential as an anti-cancer agent. In vitro studies have shown that N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide inhibits the proliferation of various cancer cell lines, including breast, colon, and prostate cancer. In vivo studies have also demonstrated the efficacy of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-methylbenzamide in reducing tumor growth in animal models of cancer.